Cas no 118194-43-7 (Quinapril Methyl Ester)

• Product Name: Quinapril Methyl Ester
• CAS No: 118194-43-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 2449788
• Update Time: 2025-06-25

Quinapril Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Quinapril Methyl Ester Analog
• (S)-2-[(S)-N-[(S)-1-Carboxy-3-phenylpropyl]alanyl]-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid, 1-methyl ester
• Quinapril Impurity 17
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-2-[2-[[1-(methoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-, [3S-[2[R*(R*)],3R*]]- (9CI)
• Quinapril Methyl Ester

• Inchi： 1S/C24H28N2O5/c1-16(25-20(24(30)31-2)13-12-17-8-4-3-5-9-17)22(27)26-15-19-11-7-6-10-18(19)14-21(26)23(28)29/h3-11,16,20-21,25H,12-15H2,1-2H3,(H,28,29)/t16-,20-,21-/m0/s1
• InChI Key： IMIMRLHORUXOFC-NDXORKPFSA-N
• SMILES： C(N1CC2=CC=CC=C2C[C@H]1C(=O)O)(=O)[C@H](C)N[C@H](C(=O)OC)CCC1C=CC=CC=1

Additional information on Quinapril Methyl Ester

Recent Advances in Quinapril Methyl Ester (118194-43-7) Research: A Comprehensive Review

Quinapril Methyl Ester (CAS: 118194-43-7) is a key intermediate in the synthesis of Quinapril, an angiotensin-converting enzyme (ACE) inhibitor widely used for the treatment of hypertension and heart failure. Recent studies have focused on optimizing its synthesis, exploring its pharmacological properties, and investigating its potential applications in drug development. This research brief consolidates the latest findings related to Quinapril Methyl Ester, providing insights into its chemical characteristics, synthetic pathways, and therapeutic implications.

A significant advancement in the synthesis of Quinapril Methyl Ester involves the use of novel catalytic systems to enhance yield and purity. Researchers have reported the successful application of asymmetric hydrogenation techniques, which offer improved stereoselectivity and reduced byproduct formation. These developments are critical for scaling up production while maintaining cost-effectiveness and environmental sustainability. Additionally, recent studies have explored the use of biocatalysts, such as immobilized enzymes, to achieve greener synthesis routes with minimal waste generation.

Pharmacological research has further elucidated the metabolic pathways of Quinapril Methyl Ester, highlighting its rapid conversion to the active metabolite Quinaprilat in vivo. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its pharmacokinetic profile and identify potential drug-drug interactions. These findings are instrumental in optimizing dosage regimens and minimizing adverse effects in clinical settings.

Beyond its established role in cardiovascular therapy, recent investigations have explored the repurposing of Quinapril Methyl Ester for other medical conditions. Preliminary studies suggest its potential efficacy in mitigating oxidative stress and inflammation, opening avenues for its application in neurodegenerative and renal diseases. However, further preclinical and clinical trials are warranted to validate these findings and assess safety profiles.

In conclusion, Quinapril Methyl Ester (118194-43-7) remains a compound of significant interest in the pharmaceutical industry. Advances in synthetic methodologies, coupled with a deeper understanding of its pharmacological mechanisms, underscore its versatility and potential for future therapeutic applications. Continued research in this area is expected to yield innovative solutions for addressing unmet medical needs.